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Compound of Interest

Compound Name: DFP00173

Cat. No.: B2735268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and executing

experiments to investigate the effects of DFP00173, a potent and selective inhibitor of

Aquaporin-3 (AQP3), in Chinese Hamster Ovary (CHO) cells. The protocols detailed below

cover key experimental procedures, from basic cell culture to specific functional assays,

enabling researchers to effectively study the role of AQP3 in various cellular processes.

Introduction
DFP00173 is a small molecule inhibitor with high potency and selectivity for Aquaporin-3

(AQP3), a channel protein that facilitates the transport of water, glycerol, and hydrogen

peroxide across the cell membrane.[1][2] CHO cells are a widely used mammalian expression

system in biomedical research and the production of therapeutic proteins.[3][4][5]

Understanding the impact of AQP3 inhibition by DFP00173 in CHO cells can provide valuable

insights into cellular metabolism, stress response, and recombinant protein production.

Key Applications
Investigating the role of AQP3 in CHO cell physiology: Elucidate the contribution of AQP3 to

cell growth, proliferation, and viability.

Modulating cellular metabolism: Study the effects of inhibiting glycerol transport on cellular

metabolic pathways.
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Controlling oxidative stress: Examine the impact of reduced hydrogen peroxide transport on

cellular responses to oxidative stress.

Optimizing recombinant protein production: Explore the potential of AQP3 inhibition to

enhance the yield and quality of therapeutic proteins.

Quantitative Data Summary
The following tables summarize the key quantitative data for DFP00173.

Table 1: DFP00173 Inhibitory Activity

Target Species IC50 Reference

AQP3 Mouse ~0.1-0.4 µM [1]

AQP3 Human ~0.1-0.4 µM [1]

AQP7 Mouse Low Efficacy [1]

AQP9 Mouse Low Efficacy [1]

Table 2: Effect of DFP00173 on Permeability

Permeability Cell Type Effect Reference

Glycerol Human Erythrocytes Inhibition [1]

H2O2 Not Specified Blocked [1]

Signaling Pathways and Experimental Workflows
AQP3-Mediated Transport and Inhibition by DFP00173
This diagram illustrates the function of AQP3 in transporting water, glycerol, and hydrogen

peroxide across the cell membrane and how DFP00173 blocks these transport activities.
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(Varying Concentrations)

Incubate for a
Defined Period

Perform Functional Assays

Cell Viability Assay
(e.g., MTT, Trypan Blue)

Proliferation Assay
(e.g., BrdU, Ki67)

Apoptosis Assay
(e.g., Annexin V, Caspase)

Protein Expression Analysis
(e.g., Western Blot, ELISA)

Data Analysis and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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